Cas no 603947-21-3 (Acetamide, N,N-diethyl-2-[[8-(1-methylethyl)-2H-1,2,4-triazino[5,6-b]indol-3-yl]thio]- (9CI))

• Product Name: Acetamide, N,N-diethyl-2-[[8-(1-methylethyl)-2H-1,2,4-triazino[5,6-b]indol-3-yl]thio]- (9CI)
• CAS No: 603947-21-3
• MF: C₁₈H₂₃N₅OS
• MW: 357.473121881485
• CID: 951911
• PubChem ID: 5771017
• Update Time: 2025-04-19

Acetamide, N,N-diethyl-2-[[8-(1-methylethyl)-2H-1,2,4-triazino[5,6-b]indol-3-yl]thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, N,N-diethyl-2-[[8-(1-methylethyl)-2H-1,2,4-triazino[5,6-b]indol-3-yl]thio]- (9CI)
• 603947-21-3
• HMS1684A20
• AKOS000789990
• ACETAMIDE,N,N-DIETHYL-2-[[8-(ISOPROPYL)-2H-1,2,4-TRIAZINO[5,6-B]INDOL-3-YL]THIO]-

• Inchi： 1S/C18H23N5OS/c1-5-23(6-2)15(24)10-25-18-20-17-16(21-22-18)13-9-12(11(3)4)7-8-14(13)19-17/h7-9,11H,5-6,10H2,1-4H3,(H,19,20,22)
• InChI Key： CNSYMWLTXNWJEA-UHFFFAOYSA-N
• SMILES： S(CC(N(CC)CC)=O)C1=NN=C2C(=N1)NC1C=CC(=CC=12)C(C)C

Computed Properties

• Exact Mass: 357.16233155g/mol
• Monoisotopic Mass: 357.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 100Ų